Cas no 1365939-04-3 (3-(6-Bromo-2-oxo-2H-chromen-3-yl)propanoic acid)

• Product Name: 3-(6-Bromo-2-oxo-2H-chromen-3-yl)propanoic acid
• CAS No: 1365939-04-3
• MF: C₁₂H₉BrO₄
• MW: 297.101463079453
• CID: 4937562
• Update Time: 2025-06-13

3-(6-Bromo-2-oxo-2H-chromen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Bromo-2-oxo-2H-chromen-3-yl)propanoic acid
• 3-(6-Bromo-2-oxo-2H-chromen-3-yl)-propionic acid

• Inchi： 1S/C12H9BrO4/c13-9-2-3-10-8(6-9)5-7(12(16)17-10)1-4-11(14)15/h2-3,5-6H,1,4H2,(H,14,15)
• InChI Key： WPCICFSKHCLVLP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)O2)CCC(=O)O

Computed Properties

• Exact Mass: 295.96842 g/mol
• Monoisotopic Mass: 295.96842 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6
• Molecular Weight: 297.10

Additional information on 3-(6-Bromo-2-oxo-2H-chromen-3-yl)propanoic acid

Introduction to 3-(6-Bromo-2-oxo-2H-chromen-3-yl)propanoic acid (CAS No. 1365939-04-3)

3-(6-Bromo-2-oxo-2H-chromen-3-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1365939-04-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the chromene class, characterized by a benzopyranone core structure, which is well-documented for its diverse biological activities. The presence of a bromo substituent at the 6-position and a propanoic acid moiety at the 3-position introduces unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug development.

The chromene scaffold, particularly derivatives with halogen substituents, has been extensively studied for their potential pharmacological effects. Research has highlighted that compounds containing brominated chromenes exhibit notable anti-inflammatory, antioxidant, and antimicrobial properties. The specific arrangement of functional groups in 3-(6-Bromo-2-oxo-2H-chromen-3-yl)propanoic acid suggests its utility in designing novel therapeutic agents targeting various pathological conditions.

In recent years, advancements in medicinal chemistry have emphasized the importance of structurally diverse compounds in drug discovery. The bromo group in this molecule not only enhances electrophilicity but also facilitates further chemical modifications, such as cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The propanoic acid side chain provides a carboxylate functionality, enabling interactions with biological targets through hydrogen bonding or salt formation, thereby increasing the compound's bioavailability and pharmacokinetic profile.

One of the most compelling aspects of 3-(6-Bromo-2-oxo-2H-chromen-3-yl)propanoic acid is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. Brominated chromenes have been reported to interact with ATP-binding pockets of kinases, modulating their activity. The structural features of this compound make it a promising candidate for developing selective kinase inhibitors with improved efficacy and reduced side effects.

Furthermore, the compound's ability to act as a precursor in heterocyclic chemistry has been explored in several studies. Heterocyclic compounds are integral to modern pharmaceuticals due to their favorable pharmacological properties. By leveraging the reactivity of the bromo and propanoic acid functional groups, researchers can construct more elaborate heterocycles that may exhibit enhanced biological activity. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or alkyl groups, expanding the chemical space for drug discovery.

Recent research has also highlighted the role of chromene derivatives in photodynamic therapy (PDT). The chromene core can absorb light at specific wavelengths, generating reactive oxygen species that induce oxidative damage in target cells. The presence of electron-withdrawing groups like the carbonyl group in 6-Bromo-2H-chromen-3-one, which is part of this compound's structure, can enhance light absorption properties. This dual functionality—both phototoxicity and potential kinase inhibition—makes 3-(6-Bromo-2-oxo-2H-chromen-3-yl)propanoic acid a multifaceted tool in therapeutic research.

The synthesis of 3-(6-Bromo-2-oxo-2H-chromen-3-yl)propanoic acid typically involves multi-step organic transformations starting from commercially available precursors such as resorcinol or 2-hydroxychromone. Key steps often include bromination at the 6-position followed by condensation with malonic acid derivatives to introduce the propanoic acid moiety. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent biological evaluations.

In conclusion, 3-(6-Bromo-2-oxo-2H-chromen-3-yl)propanoic acid (CAS No. 1365939-04-3) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential therapeutic applications. Its role as an intermediate in synthesizing kinase inhibitors and other bioactive molecules underscores its importance in drug development pipelines. As research continues to uncover new biological functions of chromene derivatives, compounds like this one are likely to remain at the forefront of medicinal chemistry innovation.